N'-[1-(1-adamantyl)propylidene]-2-hydroxy-3,5-diisopropylbenzohydrazide

• IUPAC Name: N-[(E)-1-(1-adamantyl)propylideneamino]-2-hydroxy-3,5-di(propan-2-yl)benzamide
• InChI: InChI=1S/C26H38N2O2/c1-6-23(26-12-17-7-18(13-26)9-19(8-17)14-26)27-28-25(30)22-11-20(15(2)3)10-21(16(4)5)24(22)29/h10-11,15-19,29H,6-9,12-14H2,1-5H3,(H,28,30)/b27-23+
• InChI Key: PVMKXQVLRITHQX-SLEBQGDGSA-N
• Canonical SMILES: CCC(=NNC(=O)C1=CC(=CC(=C1O)C(C)C)C(C)C)C23CC4CC(C2)CC(C4)C3
• Isomeric SMILES: CC/C(=N\NC(=O)C1=CC(=CC(=C1O)C(C)C)C(C)C)/C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C26H38N2O2
• Molecular Weight: 410.6 g/mol

Description

Adamantane derivatives, including N'-[1-(1-adamantyl)propylidene]-2-hydroxy-3,5-diisopropylbenzohydrazide, are of significant interest due to their structural uniqueness and potential for various chemical modifications. These compounds have been explored for their antimicrobial and anti-inflammatory activities, showcasing the versatility of adamantane as a core structure for developing new chemical entities (El-Emam et al., 2007; El-Emam et al., 2012).

Synthesis Analysis

The synthesis of adamantane-based hydrazides typically involves the reaction of adamantane-1-carbohydrazide with various aldehydes to yield N'-heteroarylidene-1-adamantylcarbohydrazides. These processes are characterized by good yields and involve straightforward reaction conditions (El-Emam et al., 2012).

Molecular Structure Analysis

Structural characterization of adamantane derivatives often includes spectroscopic methods (NMR, IR, UV-Vis) and single crystal X-ray diffraction, revealing detailed insights into their molecular geometries. Density functional theory (DFT) calculations complement these analyses, offering predictions on electronic distributions and stability (Al-Wahaibi et al., 2020).

Chemical Reactions and Properties

Adamantane-based hydrazides undergo various chemical reactions, including cyclization to form oxadiazoles and thiadiazoles, showcasing their reactivity and potential for generating a wide array of derivatives with different chemical functionalities (Kadi et al., 2007).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and crystallinity, can be influenced by the specific substituents on the adamantane core. Single crystal X-ray diffraction provides valuable data on their crystalline structures, which are critical for understanding their physicochemical behaviors (Al-Wahaibi et al., 2020).

Chemical Properties Analysis

The chemical stability and reactivity of adamantane-based hydrazides are significantly impacted by the nature of their substituents. Studies have shown that these compounds can exhibit potent antimicrobial activities, highlighting their chemical properties' biological relevance (El-Emam et al., 2007).

Scientific Research Applications

Antimicrobial and Anti-inflammatory Activities

Research indicates that derivatives of 1-adamantyl, a component of N'-[1-(1-adamantyl)propylidene]-2-hydroxy-3,5-diisopropylbenzohydrazide, demonstrate significant antimicrobial and anti-inflammatory properties. A study by Kadi et al. (2007) synthesized various derivatives showing notable activities against Gram-positive bacteria and pathogenic fungi, as well as marked anti-inflammatory effects in vivo (Kadi et al., 2007). Additionally, Al-Emam et al. (2012) reported that certain derivatives exhibited potent broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria (Al-Emam et al., 2012).

Hypoglycemic Activities

Derivatives of 1-adamantyl have also shown potential in hypoglycemic activities. Al-Abdullah et al. (2015) investigated the hypoglycemic effects of various N-(1-adamantyl)carbothioamide derivatives in diabetic rats, with some compounds demonstrating significant reduction in serum glucose levels (Al-Abdullah et al., 2015).

Cancer Cell Growth Inhibition and Angiogenesis

Research by Dawson et al. (2007) explored adamantyl-substituted compounds, finding that they inhibit cancer cell growth and angiogenesis through apoptosis induction and binding to nuclear receptors (Dawson et al., 2007).

Antibacterial and Antifungal Properties

Pham et al. (2019) synthesized hydrazide-hydrazones with a 1-adamantane carbonyl moiety, which displayed potential antibacterial activity against Gram-positive bacteria and the fungus Candida albicans (Pham et al., 2019).

Drug Delivery Applications

Huang et al. (2018) demonstrated the potential of adamantyl groups in drug delivery, particularly in nanodiamonds modified with hyperbranched polymers for biomedical applications (Huang et al., 2018).